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Abstract

This technical guide provides a comprehensive overview of the preclinical toxicology of
levamlodipine maleate, the pharmacologically active (S)-enantiomer of amlodipine.
Levamlodipine is a long-acting dihydropyridine calcium channel blocker used in the
management of hypertension. This document synthesizes available non-clinical safety data,
focusing on acute, repeated-dose, genetic, and developmental toxicity, as well as safety
pharmacology. The information presented is intended to support researchers and drug
development professionals in understanding the preclinical safety profile of levamlodipine
maleate. It is important to note that for regulatory approval, there has been a significant
reliance on the extensive toxicological data available for the racemic mixture, amlodipine.

Introduction

Levamlodipine, the levorotatory isomer of amlodipine, is responsible for the therapeutic
antihypertensive effects of the racemic mixture. By isolating the active enantiomer,
levamlodipine aims to provide similar efficacy at a lower dose, potentially reducing the adverse
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effects associated with the (R)-enantiomer. The preclinical safety evaluation of levamlodipine
maleate is crucial for characterizing its toxicological profile and establishing a safe therapeutic
window. This guide details the key preclinical toxicology studies, including their methodologies
and findings.

Acute Toxicity

Acute toxicity studies are designed to determine the potential adverse effects of a substance
after a single, high-dose administration. While specific LD50 values for levamlodipine maleate
are not readily available in the public domain, data from the racemic mixture (amlodipine)
provide an indication of its acute toxicity profile.

Data Presentation: Acute Toxicity of Racemic Amlodipine

. Route of -
Species . . LD50 (mg/kg) Key Findings
Administration
Mouse Oral 40 Caused deaths[1]
Rat Oral 100 Caused deaths[1]

Marked peripheral
vasodilation and

Dog Oral >4 hypotension at doses
of 4 mg/kg and
higher[1]

Experimental Protocols: Acute Oral Toxicity (General Protocol)
A typical acute oral toxicity study is conducted in accordance with OECD Guideline 423.

o Test Animals: Healthy, young adult rodents (e.g., Sprague-Dawley rats or CD-1 mice),
nulliparous and non-pregnant females.

e Housing and Acclimatization: Animals are housed in controlled environmental conditions with
a 12-hour light/dark cycle and are acclimatized for at least 5 days before dosing.

o Fasting: Animals are fasted overnight prior to administration of the test substance.
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o Dose Administration: The test substance is administered as a single oral dose via gavage.
The volume administered is typically based on the animal's body weight.

o Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes
in body weight for a period of 14 days.

» Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Repeated-Dose Toxicity

Repeated-dose toxicity studies are essential for evaluating the adverse effects of a substance
following prolonged administration. A 6-week oral toxicity study in beagle dogs was a key study
conducted for levamlodipine maleate.

Data Presentation: 6-Week Oral Repeated-Dose Toxicity in Beagle Dogs

Dose Group . . o
Species Duration Key Findings NOAEL
(mglkg/day)
Gastrointestinal
reactions
including soft
stools, loose Not explicitly
stools, stated in the
0.75and 1.5 Beagle Dog 6 weeks ]
decreased available
appetite, and documents.

emesis were
observed in all

dose groups.[2]

Experimental Protocols: 6-Week Oral Repeated-Dose Toxicity in Beagle Dogs

o Test System: Purpose-bred beagle dogs.

o Administration: The test article was administered orally once daily.
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e Dose Groups: Included a control group and multiple dose levels of levamlodipine maleate
(e.g., 0.75 mg/kg and 1.5 mg/kg) and amlodipine besylate for comparison.[2]

» Duration: 6 weeks of daily administration, followed by a 28-day recovery period.[2]

e Observations: Daily clinical observations for signs of toxicity, mortality, and morbidity. Body
weight and food consumption were monitored weekly.

 Clinical Pathology: Hematology, clinical chemistry, and urinalysis were performed at baseline
and at specified intervals during the study.

e Ophthalmology and ECG: Conducted at baseline and at the termination of the study.

o Pathology: A full necropsy was performed on all animals. Organ weights were recorded, and
a comprehensive set of tissues was collected for histopathological examination.

Workflow for a 6-Week Repeated-Dose Toxicity Study
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Caption: Workflow of a 6-week repeated-dose oral toxicity study in beagle dogs.
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Genotoxicity

Genotoxicity studies are performed to identify substances that can cause genetic damage. The
genotoxicity assessment for levamlodipine maleate has largely relied on the data from
racemic amlodipine, which was found to be negative in a standard battery of tests. Studies on
levamlodipine benzenesulfonate also showed no genotoxic potential.

Data Presentation: Genotoxicity Studies

Concentration

sIDoses
. Tested
Metabolic o
Assay Test System L (Levamlodipin Result
Activation
e
Benzenesulfon
ate)
Bacterial
Reverse Salmonella With and without 0.5, 5, and 50 p ]
) o ) Negative[3]
Mutation (Ames) typhimurium S9 g/dish
Test
In Vitro Chinese Hamster
With and without 2.8, 5.6, and ]
Chromosomal Ovary (CHO) Negative[3]
) S9 11.2 pg/mL
Aberration cells
In Vivo
) ICR Mouse Bone 3.125, 6.25, and ]
Micronucleus N/A Negative[3]
T Marrow 12.5 mg/kg
est

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test)

o Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli with
pre-existing mutations that render them unable to synthesize an essential amino acid
(histidine or tryptophan, respectively). The assay detects mutations that revert the bacteria to
a state where they can synthesize the amino acid and grow on a minimal medium.

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://www.benchchem.com/product/b15719484/docs?utm_src=pdf-body#preclinical-toxicology-of-levamlodipine-maleate-an-in-depth-technical-guide
https://apps.dtic.mil/sti/tr/pdf/ADA518238.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA518238.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA518238.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15719484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Methodology:

o Bacterial strains are exposed to the test article at various concentrations, both with and
without an exogenous metabolic activation system (S9 fraction from rat liver).

o The mixture is plated on a minimal agar medium.
o Plates are incubated for 48-72 hours.

o The number of revertant colonies is counted. A significant, dose-dependent increase in the
number of revertant colonies compared to the negative control indicates a positive result.

In Vitro Mammalian Chromosomal Aberration Test

e Principle: This assay evaluates the potential of a test substance to induce structural
chromosomal abnormalities in cultured mammalian cells.

o Methodology:

o Cultured mammalian cells (e.g., Chinese Hamster Ovary - CHO) are exposed to the test
article at several concentrations, with and without metabolic activation.

o Cells are treated for a short period (e.g., 3-6 hours) or a longer period (e.g., 24 hours).

o Following exposure, cells are treated with a mitotic inhibitor (e.g., colcemid) to arrest them
in the metaphase stage of cell division.

o Cells are harvested, fixed, and stained.

o Metaphase spreads are examined microscopically for chromosomal aberrations (e.g.,
breaks, gaps, exchanges).

In Vivo Mammalian Erythrocyte Micronucleus Test

e Principle: This test detects damage to chromosomes or the mitotic apparatus in erythroblasts
in the bone marrow of treated animals. Micronuclei are formed from chromosome fragments
or whole chromosomes that lag behind at anaphase during cell division.
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o Methodology:

o The test substance is administered to rodents (usually mice or rats) via an appropriate
route, typically once or twice.

o Bone marrow is collected at appropriate time points after the last administration (e.g., 24
and 48 hours).

o Bone marrow smears are prepared, stained, and analyzed for the presence of micronuclei
in polychromatic erythrocytes (immature red blood cells).

o The ratio of polychromatic to normochromatic erythrocytes is also calculated as a measure
of bone marrow toxicity.

Logical Flow of Genotoxicity Testing

Test Substance
(Levamlodipine Maleate)

In Vitro Assays In Vivo Assay

Bacterial Reverse Mutation Mammalian Cell Rodent Bone Marrow
(Ames Test) Chromosomal Aberration Micronucleus Test

Overall Genotoxicity
Assessment

Click to download full resolution via product page
Caption: Standard battery of genotoxicity tests for a pharmaceutical compound.

Reproductive and Developmental Toxicity

Reproductive and developmental toxicity studies assess the potential of a substance to
interfere with normal reproduction and development. Data for levamlodipine maleate is
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limited, and reliance is placed on studies conducted with racemic amlodipine. A recent study on

levamlodipine benzenesulfonate provides some direct data on the enantiomer.

Data Presentation: Developmental Toxicity of Levamlodipine Benzenesulfonate in Rats

NOAEL
. Key
. Dosing Doses Key Fetal (Developme
Species . Maternal L
Period (mgl/kg/day) Lo Findings ntal
Findings . .
Toxicity)
Skewed sex
] ratio (higher
Body weight
) males) and
reduction at
some effects
] 20 mg/kg,
Sprague- Gestation ] on sternum 10
5, 10, 20 which
Dawley Rat Days 6-15 development mg/kg/day][3]
recovered
at 20 mg/kg.
post-
No skeletal
treatment.[3] ]
malformation
s.[3]

Experimental Protocols: Embryo-Fetal Developmental Toxicity (General Protocol)

o Test Animals: Pregnant female rats (e.g., Sprague-Dawley).

e Dosing Period: The test substance is administered daily during the period of major

organogenesis (e.g., gestation days 6 through 17 in the rat).

o Dose Groups: A control group and at least three dose levels are used. The highest dose is

intended to induce some maternal toxicity but not mortality.

o Maternal Observations: Dams are observed for clinical signs, body weight, and food

consumption.

o Terminal Examination: Near the end of gestation (e.g., day 20), dams are euthanized, and a

caesarean section is performed. The number of corpora lutea, implantations, resorptions,

and live/dead fetuses are recorded.
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o Fetal Examination: Fetuses are weighed, sexed, and examined for external, visceral, and
skeletal malformations.

Safety Pharmacology

Safety pharmacology studies are designed to investigate the potential undesirable
pharmacodynamic effects of a substance on vital physiological functions. The core battery of
safety pharmacology studies includes assessments of the cardiovascular, central nervous, and
respiratory systems.

Data Presentation: Safety Pharmacology Findings for Levamlodipine Maleate

System Species Doses Key Findings

No significant effect
on spontaneous
activity at 0.5 and 1.5
Central Nervous 0.5, 1.5, 5 mg/kg o
Mouse ) mg/kg. A significant
System (single oral) )
decrease (27%) in
spontaneous activity

at 5 mg/kg.[4]

No effect at 0.1
mg/kg. A trend of
blood pressure
reduction at 0.3
Cardiovascular Dog 0.1, 0.3, 1.0 mg/kg mg/kg. Significant
System (single oral) reduction in blood
pressure at 1.0 mg/kg.
No significant effect
on heart rate or ECG

parameters.[4]

Respiratory Syst D Up to 1.0 mg/kg No significant effect
espirator stem o)
e ’ (single oral) on respiratory rate.[4]

Experimental Protocols: Safety Pharmacology Core Battery (General)
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Central Nervous System Assessment

o Methodology: A functional observational battery (FOB) or Irwin test is conducted in rodents
(e.g., rats). This involves detailed observation of the animals' appearance, behavior, and
physiological state. Key parameters include home cage and open field observations, sensory
and motor reflexes, and body temperature.

Cardiovascular Assessment

» Methodology: Typically conducted in conscious, telemetered non-rodents (e.g., beagle dogs).
This allows for continuous monitoring of blood pressure, heart rate, and electrocardiogram
(ECG) parameters (e.g., PR, QRS, QT intervals) without the confounding effects of
anesthesia or restraint.

Respiratory Assessment

» Methodology: Respiratory function is often assessed in conscious, unrestrained rodents
using whole-body plethysmography. Parameters measured include respiratory rate, tidal
volume, and minute volume.

Safety Pharmacology Core Battery Workflow

Test Article Administration
(Single Doses)

Central Nervous"System

Cardiovasc;rlar System : }Jiratory System

Whole-Body Plethysmography
(Rodents)

Functional Observational Battery
(Rodents)

Locomotor Activity Body Temperature

Telemetry in Non-Rodents
(e.g., Dogs)

ECG Analysis . . .
Blood Pressure & Heart Rate (PR, QRS, QT intervals) Respiratory Rate Tidal & Minute Volume

Click to download full resolution via product page

Caption: Core battery of safety pharmacology studies.
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Integrated Summary and Conclusion

The preclinical toxicology data for levamlodipine maleate, supplemented by the extensive
database for racemic amlodipine, indicate a well-characterized safety profile.

o Acute Toxicity: Levamlodipine is expected to have a low order of acute toxicity, with the
primary effects at high doses being extensions of its vasodilatory pharmacology, leading to
hypotension.

» Repeated-Dose Toxicity: The main findings in repeated-dose studies are related to
gastrointestinal effects in dogs. No unexpected target organ toxicities have been identified
that were not already known from studies with racemic amlodipine.

o Genotoxicity: Levamlodipine is not considered to be genotoxic, based on a comprehensive
battery of in vitro and in vivo assays.

» Reproductive and Developmental Toxicity: The NOAEL for developmental toxicity of a
levamlodipine salt in rats was established at 10 mg/kg/day. At higher doses, effects on fetal
development were observed in the presence of maternal toxicity.

o Safety Pharmacology: Levamlodipine demonstrates expected pharmacodynamic effects on
the cardiovascular system (blood pressure reduction) at therapeutic and supra-therapeutic
doses. It has a limited impact on the central nervous and respiratory systems at clinically
relevant exposures.

In conclusion, the preclinical data support the clinical use of levamlodipine maleate for the
treatment of hypertension. The toxicological profile is consistent with its mechanism of action
as a calcium channel blocker, and no unique safety concerns have been raised for the (S)-
enantiomer compared to the racemate. Standard toxicological monitoring in clinical trials is
sufficient to manage the potential risks associated with its use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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